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Compound of Interest

Compound Name: 2-Phenoxyacetohydrazide

Cat. No.: B1360147

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenoxyacetohydrazide is a key chemical intermediate in the synthesis of a wide range of
heterocyclic compounds that are of significant interest in medicinal chemistry and drug
development. Its derivatives have been explored for various pharmacological activities. The
synthesis of 2-phenoxyacetohydrazide is typically achieved through the hydrazinolysis of a
phenoxyacetic acid ester, a reliable and straightforward method. This document provides a
detailed protocol for this synthesis, targeted at professionals in research and development.

The procedure involves the reaction of an ester, ethyl phenoxyacetate, with hydrazine hydrate.
The nucleophilic acyl substitution reaction results in the formation of the desired hydrazide. The
product can be readily purified by recrystallization.

Experimental Protocol: Synthesis of 2-
Phenoxyacetohydrazide

This protocol details the synthesis of 2-phenoxyacetohydrazide via the hydrazinolysis of ethyl
phenoxyacetate.

Materials and Reagents:

o Ethyl phenoxyacetate
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Hydrazine hydrate (99-100%)
Absolute ethanol
Round-bottom flask

Reflux condenser

Heating mantle or oil bath
Buchner funnel and flask

Filter paper

Beakers

Standard laboratory glassware
Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine ethyl
phenoxyacetate and absolute ethanol.

Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate. A typical molar
ratio is 1:1 between the ethyl phenoxyacetate and hydrazine hydrate.[1]

Reaction Conditions: Heat the reaction mixture to reflux (approximately 100°C) and maintain
this temperature for 10 hours.[1]

Isolation of Crude Product: After the reaction is complete, allow the mixture to cool to room
temperature. The solid product will precipitate out of the solution.

Filtration: Collect the solid precipitate by vacuum filtration using a Buchner funnel.
Drying: Dry the collected solid product.

Purification: Purify the crude 2-phenoxyacetohydrazide by recrystallization from ethanol to
obtain the final product as a crystalline solid.[1]
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Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 2-
phenoxyacetohydrazide.

Parameter Value Reference
Starting Material Ethyl phenoxyacetate [1]
Reagent Hydrazine hydrate [1]
Solvent Absolute Ethanol [1]
Molar Ratio (Ester:Hydrazine) 1.1 [1]
Reaction Temperature 100 °C [1]
Reaction Time 10 hours [1]
Typical Yield 69% [1]
Melting Point 108-110 °C (381-383 K) [1]
Purification Method Recrystallization from Ethanol [1]

Visualized Workflow

The following diagram illustrates the experimental workflow for the synthesis of 2-
phenoxyacetohydrazide.
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Starting Materials:
- Ethyl Phenoxyacetate
- Hydrazine Hydrate
- Absolute Ethanol

L. Reaction Setup

Combine reagents in a flask.
Heat under reflux at 100°C for 10 hours.

P. Completion

Cool reaction mixture
to room temperature.

Product precipitates
as a solid.

B. Isolation

Filter the solid product
using a Buchner funnel.

4. Purification

Recrystallize the crude solid
from absolute ethanol.

b. Final Product

Final Product:
Pure 2-Phenoxyacetohydrazide

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Phenoxyacetohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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